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Compound of Interest

Compound Name:
Ac-AAVALLPAVLLALLAP-YVAD-

CHO

Cat. No.: B12372431 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

the Proper Management and Disposal of a Cell-Permeable Caspase-1 Inhibitor.

This document provides crucial safety and logistical information for the proper handling and

disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO, a cell-permeable and potent caspase-1

inhibitor. Adherence to these guidelines is essential to ensure laboratory safety and

environmental compliance.

I. Understanding the Compound
Ac-AAVALLPAVLLALLAP-YVAD-CHO is a modified peptide designed to be cell-permeable,

allowing it to act as a highly specific and reversible inhibitor of caspase-1, also known as

Interleukin-1β Converting Enzyme (ICE).[1] Its unique composition includes a hydrophobic

sequence derived from Kaposi fibroblast growth factor (K-FGF), which facilitates its entry into

cells.[1] This compound is a valuable tool in research, particularly in studies related to

apoptosis, inflammation, and cancer.[1][2]

II. Quantitative Data Summary
For ease of reference, the key quantitative data for Ac-AAVALLPAVLLALLAP-YVAD-CHO
and its core inhibitory component, Ac-YVAD-CHO, are summarized in the table below.
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Property
Ac-AAVALLPAVLLALLAP-
YVAD-CHO

Ac-YVAD-CHO (Inhibitor
Component)

Synonyms

Caspase-1 Inhibitor I, Cell-

Permeable; ICE Inhibitor I,

Cell-permeable

Caspase-1 Inhibitor I; L

709049; N-Ac-Tyr-Val-Ala-Asp-

CHO

Molecular Formula C₉₇H₁₆₀N₂₀O₂₄ C₂₃H₃₂N₄O₈

Molecular Weight 1990.43 g/mol 492.5 g/mol

Purity ≥97% (HPLC) ≥95%

Solubility DMSO: 5 mg/mL

DMF: 30 mg/mL, DMSO: 30

mg/mL, Ethanol: 30 mg/mL,

PBS (pH 7.2): 5 mg/mL

Inhibitory Constant (Ki) ~1 nM for caspase-1 0.76 nM for human caspase-1

Data compiled from multiple sources.[1][3]

III. Experimental Protocol: Reconstitution and
Storage
Proper preparation and storage are critical to maintaining the efficacy and safety of Ac-
AAVALLPAVLLALLAP-YVAD-CHO.

Reconstitution Protocol:

Centrifuge the vial at a low speed to ensure the solid material is at the bottom.

Based on the desired stock concentration, slowly add the appropriate volume of a suitable

solvent, such as DMSO.

Vortex gently to fully dissolve the peptide.

For long-term storage, it is recommended to aliquot the reconstituted solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.
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Storage Conditions:

Solid Form: Store at -20°C.

Reconstituted Solution: Aliquot and freeze at -20°C. Stock solutions are generally stable for

up to one month at -20°C.[1]

IV. Proper Disposal Procedures
The disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO and its containers must be conducted

in accordance with all applicable federal, state, and local environmental regulations. As a

synthetic peptide with biological activity, it should be treated as chemical waste.

Step-by-Step Disposal Guide:

Waste Identification: Classify all materials contaminated with Ac-AAVALLPAVLLALLAP-
YVAD-CHO, including unused product, solutions, and contaminated labware (e.g., pipette

tips, tubes, gloves), as chemical waste.

Waste Segregation:

Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Container Labeling: Ensure all waste containers are accurately labeled with the chemical

name ("Ac-AAVALLPAVLLALLAP-YVAD-CHO"), concentration (if applicable), and

appropriate hazard warnings.

Storage of Waste: Store the sealed waste containers in a designated secondary containment

area, away from incompatible materials, until collection by certified hazardous waste

personnel.

Professional Disposal: Arrange for the disposal of the chemical waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
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disposal company.

Important Considerations:

Do not dispose of this compound down the drain or in the regular trash.

Consult your institution's specific safety and disposal protocols, as they may have additional

requirements.

Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling the compound and its waste.

V. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO.
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Caption: Disposal workflow for Ac-AAVALLPAVLLALLAP-YVAD-CHO.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12372431?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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